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Compound of Interest
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Cat. No.: B085566

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodinyl acetate (CAS No. 141-11-7) is a fragrance ingredient with a characteristic fresh,
rose-like odor.[1] It is a mixture of terpene alcohol acetates, primarily composed of I-citronellyl
acetate.[1][2] Utilized in perfumery and as a flavoring agent, a thorough understanding of its
safety profile is paramount for professionals in research and drug development who may
handle this compound.[1] This technical guide provides an in-depth review of the available
Material Safety Data Sheet (MSDS) information for rhodinyl acetate, including its
physicochemical properties, toxicological profile, and environmental impact. The information is
presented to be a valuable resource for conducting risk assessments and ensuring safe
laboratory practices.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of rhodinyl acetate is fundamental to
its safe handling and storage. The available data is summarized in the table below. It is
important to note that some discrepancies exist in the reported values across different sources,
which are highlighted where applicable.
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Property

Value

Source(s)

Chemical Name

3,7-dimethyloct-7-enyl acetate

[3]

Rhodinyl acetate, alpha-

Synonyms Citronellyl acetate, 3,7- [3]
dimethyloct-7-en-1-yl acetate

CAS Number 141-11-7 [3]

Molecular Formula C12H2202 [3]

Molecular Weight 198.30 g/mol [3]
Colorless to pale yellow clear

Appearance o [4]
liquid

Odor Fresh, rose-like [1]

Boiling Point 237 °C (lit.) [1][2]

. 46 °C t0 96.11 °C (205 °F)

Flash Point [1][4]
(TCO)

Density 0.896 g/mL at 25 °C (lit.) [1][2]

Refractive Index

n20/D 1.4540 (lit.)

[1](2]

Solubility

Soluble in alcohol and most
fixed oils; insoluble in glycerol,

propylene glycol, and water.

[3]05]

Vapor Pressure

0.015 mmHg @ 25 °C

(estimated)

[4]

logP (o/w)

4.206 (estimated)

[4]

Hazard Identification and Classification

Rhodinyl acetate is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS). The primary hazards associated with this substance are skin

irritation, serious eye irritation, and long-term aquatic toxicity.[6][7]
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GHS Classification

The GHS classification for rhodinyl acetate is summarized in the following diagram:

Precautionary Statements (Response)

P391: Collect spillage.

P337 + P317: If eye irritation persists: Get medical help.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.|

P302 + P352: IF ON SKIN: Wash with plenty of water.

Precautionary Statements (Prevention)

P280: Wear protective gloves/eye protection/face protection.

P273: Avoid release to the environment.

P264: Wash skin thoroughly after handling.

Hazard Statements

H411: Toxic to aquatic life with long lasting effects

H319: Causes serious eye irritation

H315: Causes skin irritation

Signal Word

Warning

Hazard Pictograms
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GHS Hazard Profile for Rhodinyl Acetate

Toxicological Information

The toxicological data for rhodinyl acetate is not extensively available in publicly accessible

literature. Much of the assessment relies on data from structural analogs like citronellyl acetate.

Endpoint Result Species Method/Reference

Acute Oral Toxicity Levenstein, 1973a (as
> 5 mL/kg Rat o

(LD50) cited in[1])

Acute Dermal Toxicity ) Levenstein, 1973b (as
> 5 mL/kg Rabbit o

(LD50) cited in[1])

. o o ) GHS Classification[6]
Skin Irritation Causes skin irritation Human & Animal

[7]

Causes serious eye

GHS Classification[6]

Eye Irritation o Animal
irritation [7]
A 12% solution
) o showed no irritation or
Skin Sensitization Human [4]

sensitization in human

experience.

Experimental Protocols: Toxicological Assessment

Workflow

The safety assessment of a chemical like rhodinyl acetate typically follows a tiered approach

as recommended by organizations like the OECD. This workflow prioritizes in vitro and in silico

methods before resorting to in vivo animal testing.
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New Chemical or Substance with Data Gaps

A4

Physicochemical Characterization

Y

In Silico Assessment (QSAR, Read-Across)

f data is insufficient

Y

In Vitro Skin Irritation/Corrosion (OECD 439)

Y

In Vitro Eye Irritation (OECD 492)

A4

In Vitro Skin Sensitization

f in vitro results are inconclusive
or for regulatory requirement

In Vivo Skin Irritation (OECD 404)

f necessary f sufficient for classification

In Vivo Eye Irritation (OECD 405)

Hazard Classification & Risk Assessment

Click to download full resolution via product page

Tiered Approach to Toxicological Safety Assessment
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Detailed Methodologies (General Principles based on OECD Guidelines):

e Skin Irritation (Based on OECD Guideline 404):

Test System: Typically, the albino rabbit is used.

Procedure: A small area of the animal's skin is shaved. 0.5 mL (for liquids) of the test
substance is applied to the skin under a gauze patch.

Exposure: The patch is left in place for a specified period, usually 4 hours.

Observation: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at specified intervals (e.qg., 1, 24, 48, and 72 hours). The reactions are scored.

Classification: The substance is classified as an irritant based on the severity and
reversibility of the skin reactions.

e Eye Irritation (Based on OECD Guideline 405):

(¢]

Test System: The albino rabbit is the recommended species.

Procedure: A single dose (typically 0.1 mL for liquids) of the test substance is instilled into
the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application. The reactions are scored.

Classification: The substance is classified based on the severity and reversibility of the
ocular lesions.

Ecological Information

The environmental fate and ecotoxicity of rhodinyl acetate are not well-documented. Available

data sheets often state "no data available" for key endpoints.[6] However, its GHS classification

as "Toxic to aquatic life with long lasting effects" (H411) indicates a potential environmental

hazard.[6][7] For a more comprehensive understanding, data from the structurally similar

citronellyl acetate can be considered.
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Result (Citronellyl

Endpoint Species Method/Reference
Acetate)
Acute Fish Toxicity Danio rerio (Zebra o
14 mg/L (96h) ] OECD Guideline 203
(LC50) Fish)
Acute Daphnia ] S
o 15 mg/L (48h) Daphnia magna OECD Guideline 202
Toxicity (EC50)
Algae Growth Desmodesmus o
o 9.6 mg/L (72h) ] OECD Guideline 201
Inhibition (EC50) subspicatus
Biodegradability Readily biodegradable  Not specified OECD Guideline 301F

Exposure Controls and Personal Protection

Given the identified hazards, appropriate control measures and personal protective equipment
(PPE) are essential when handling rhodinyl acetate in a laboratory setting.

Recommended Safe Handling Workflow
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Conduct Risk Assessment

'

Use Engineering Controls
(e.g., Fume Hood)

'

Wear Appropriate PPE

'

Handle with Care
Avoid contact and inhalation

N

Have Spill Control Measures in Place

\

Store in a cool, dry, well-ventilated area Dispose of waste according to
in a tightly closed container local regulations

Safe Completion of Work

Click to download full resolution via product page

Workflow for Safe Handling of Rhodinyl Acetate

e Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.
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» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, use a respirator with an appropriate organic vapor cartridge.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

First-Aid and Emergency Procedures

In case of accidental exposure, the following first-aid measures should be taken immediately:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap
and water. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible liquid. In a fire, it may emit irritating and toxic fumes.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.
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Conclusion

Rhodinyl acetate is a widely used fragrance and flavoring ingredient with a well-defined GHS
classification indicating hazards of skin and eye irritation, and aquatic toxicity. While specific
toxicological and ecotoxicological data for rhodinyl acetate are not always readily available,
information from its close structural analog, citronellyl acetate, provides valuable insights for a
conservative risk assessment. Adherence to standard laboratory safety protocols, including the
use of appropriate engineering controls and personal protective equipment, is crucial for the
safe handling of this compound. This technical guide serves as a comprehensive resource for
researchers and professionals to understand the safety profile of rhodinyl acetate and to
implement appropriate safety measures in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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